Cas no 1805184-26-2 (3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1805184-26-2
• MF: C₉H₄ClF₈NO
• MW: 329.574389457703
• CID: 4812367
• Update Time: 2025-07-23

3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4ClF8NO/c10-1-3-5(8(13,14)15)4(6(11)12)2-19-7(3)20-9(16,17)18/h2,6H,1H2
• InChI Key： FEPJIARQQAIQKM-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C(F)F)C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Introduction to 3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1805184-26-2)

3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1805184-26-2, belongs to the pyridine class of molecules, which are widely recognized for their role in medicinal chemistry. The presence of multiple fluorinated and chlorinated substituents in its structure imparts distinct reactivity and biological potential, making it a valuable scaffold for drug discovery and development.

The molecular structure of 3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine features a pyridine core substituted with a chloromethyl group at the 3-position, a difluoromethyl group at the 5-position, a trifluoromethoxy group at the 2-position, and another trifluoromethyl group at the 4-position. This arrangement of substituents creates a molecule with high lipophilicity and electronic characteristics that are conducive to interactions with biological targets. The fluorine atoms, in particular, play a crucial role in modulating the compound's pharmacokinetic properties, including solubility, metabolic stability, and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater precision. Studies have indicated that the chloromethyl moiety can participate in nucleophilic substitution reactions, potentially allowing for further derivatization to create more complex molecules. Meanwhile, the electron-withdrawing nature of the multiple fluorinated groups enhances the electrophilicity of the pyridine ring, making it an attractive target for various biochemical pathways.

In the context of drug discovery, 3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has been explored as a lead compound for developing novel therapeutic agents. Its structural features suggest potential applications in treating a range of diseases, including inflammatory disorders, infectious diseases, and cancer. For instance, the compound's ability to interact with enzymes and receptors involved in cell signaling pathways makes it a promising candidate for modulating these pathways pharmacologically.

One particularly intriguing aspect of this molecule is its interaction with enzymes that are implicated in metabolic diseases. The fluorinated substituents can influence the electronic environment around key functional groups, thereby altering substrate binding and catalytic activity. This has led to investigations into its potential as an inhibitor or activator of enzymes such as kinases and phosphodiesterases, which are critical regulators of cellular processes.

The synthesis of 3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine presents unique challenges due to the sensitivity of its reactive sites. However, modern synthetic methodologies have made it possible to construct this complex molecule with high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in achieving these synthetic goals. The ability to produce this compound efficiently is crucial for advancing its applications in medicinal chemistry.

From a regulatory perspective, 3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine must be handled with appropriate precautions due to its potential reactivity. While it is not classified as a hazardous material under current regulations, proper storage conditions and handling protocols should be followed to ensure safety during research and development activities. This includes using inert atmospheres and personal protective equipment where necessary.

The growing interest in fluorinated compounds stems from their favorable pharmacological properties. Fluoroalkyl groups can enhance drug bioavailability by improving lipid solubility and metabolic stability. Additionally, fluorine atoms can influence receptor binding affinity through steric and electronic effects. These attributes make compounds like 3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine particularly valuable in the development of next-generation therapeutics.

In conclusion,3-(Chloromethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1805184-26-2) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique combination of functional groups offers diverse opportunities for further chemical manipulation and biological exploration. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.